N-(3,3-Dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide;phosphono dihydrogen phosphate

• CAS No.: 857876-30-3
• Product Name: N-(3,3-Dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide;phosphono dihydrogen phosphate
• Molecular Formula: C22H27N5O8P2
• Molecular Weight: 551.4 g/mol
• IUPAC Name: N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide;phosphono dihydrogen phosphate
• Standard InChI: InChI=1S/C22H23N5O.H4O7P2/c1-22(2)14-26-19-12-16(5-6-18(19)22)27-21(28)17-4-3-9-24-20(17)25-13-15-7-10-23-11-8-15;1-8(2,3)7-9(4,5)6/h3-12,26H,13-14H2,1-2H3,(H,24,25)(H,27,28);(H2,1,2,3)(H2,4,5,6)
• Standard InChIKey: DJJCDCBLOWTOJD-UHFFFAOYSA-N
• SMILES: CC1(CNC2=C1C=CC(=C2)NC(=O)C3=C(N=CC=C3)NCC4=CC=NC=C4)C.OP(=O)(O)OP(=O)(O)O
• Canonical SMILES: CC1(CNC2=C1C=CC(=C2)NC(=O)C3=C(N=CC=C3)NCC4=CC=NC=C4)C.OP(=O)(O)OP(=O)(O)O
• Appearance: Solid powder
• Description: Motesanib, also known as AMG-706, is the orally bioavailable multiple-receptor tyrosine kinase inhibitor with potential antineoplastic activity. Motesanib selectively targets and inhibits vascular endothelial growth factor (VEGFR), platelet-derived growth factor (PDGFR), kit, and Ret receptors, thereby inhibiting angiogenesis and cellular proliferation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AMG 706; AMG706; AMG706; motesanib phosphate; motesanib diphosphate
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• PubChem Compound: 23729449
• Last Modified: Nov 11 2021